Cas no 5992-23-4 (Cyclohexanamine, 4-phenyl-, cis-)

• Product Name: Cyclohexanamine, 4-phenyl-, cis-
• CAS No: 5992-23-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD20691403
• CID: 336823
• PubChem ID: 29897
• Update Time: 2025-04-19

Cyclohexanamine, 4-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-phenyl-, cis-
• 4α-Phenyl-1α-aminocyclohexane
• cis-4-Phenyl-cyclohexylamine
• Cyclohexanamine,4-phenyl-
• 4-Phenyl-cyclohexylamine, AldrichCPR
• SJISCEAZUHNOMD-HAQNSBGRSA-N
• Cyclohexylamine, 4-phenyl-, (E)-
• Z239626662
• trans-4-Fenilcicloesilammina [Italian]
• trans-4-Fenilcicloesilammina
• 4-phenylcyclohexanamine
• AKOS000133685
• SB37757
• cis-4-phenylcyclohexanamine
• 4-phenyl-cyclohexyl amine
• Cyclohexanamine, 4-phenyl-, (E)-
• SCHEMBL430336
• trans-4-phenyl-cyclohexanamine
• A814147
• 19992-45-1
• 4-phenylcyclohexan-1-amine
• BB 0216575
• AB03671
• trans-4-Phenylcyclohexylamine
• 1-Amino-4-phenylcyclohexane
• 5992-23-4
• DTXSID80173807
• FS-2335
• MFCD00130038
• 4beta-Phenylcyclohexan-1alpha-amine
• 4-Phenylcyclohexylamine
• AB9890
• trans 4-phenylcyclohexylamine
• (E)-4-Phenylcyclohexanamine
• (4-Phenylcyclohexyl)amine
• 4alpha-Phenyl-1alpha-aminocyclohexane
• SJISCEAZUHNOMD-TXEJJXNPSA-N
• NS00026491
• cis-4-phenylcyclohexylamine
• 4Phenylcyclohexylamine
• EINECS 243-453-1
• HMS1684L22
• SCHEMBL51322
• FT-0600277
• trans-1-Amino-4-phenylcyclohexane
• SB37870
• SY168219
• EN300-33153
• 5769-10-8
• 4-phenyl-1-cyclohexanamine
• SCHEMBL15959435
• SCHEMBL430023
• Rel-(1r,4r)-4-phenylcyclohexan-1-amine
• trans-4-phenyl-cyclohexylamine
• CS-0197834
• SJISCEAZUHNOMD-UHFFFAOYSA-N
• CCG-356879
• M.G. 5443 trans
• 4-Phenyl-cyclohexylamine
• CYCLOHEXANAMINE, 4-PHENYL-

• MDL： MFCD20691403
• Inchi： 1S/C12H17N/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9,13H2
• InChI Key： SJISCEAZUHNOMD-UHFFFAOYSA-N
• SMILES： NC1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02